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Abstract
Balanophonin, a naturally occurring neolignan, has garnered significant interest within the

scientific community for its diverse pharmacological activities. This technical guide provides a

comprehensive overview of the chemical properties of Balanophonin, including its CAS

number and key physicochemical characteristics. Furthermore, this document delves into its

notable biological effects, with a particular focus on its anti-inflammatory, neuroprotective, and

potential anticancer properties. Detailed experimental protocols and diagrammatic

representations of the associated signaling pathways are presented to facilitate further

research and drug development endeavors.

Chemical Properties of Balanophonin
Balanophonin is a bioactive compound that can be isolated from various plant sources,

including Balanophora japonica and Dipteryx odorata.[1] Its chemical identity and properties

are crucial for its application in research and development.

CAS Number and Molecular Identity
The Chemical Abstracts Service (CAS) has assigned several numbers to Balanophonin and

its stereoisomers, which are essential for unambiguous identification in databases and

publications:
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Balanophonin: 118916-57-7[2][3][4]

(-)-Balanophonin: 80286-36-8[2]

(+)-Balanophonin: 215319-47-4

Physicochemical Data
A summary of the key chemical and physical properties of Balanophonin is presented in the

table below. This data is essential for its handling, formulation, and experimental design.

Property Value Reference(s)

Molecular Formula C₂₀H₂₀O₆

Molecular Weight 356.37 g/mol

Physical Description Powder

Boiling Point 552.5 ± 50.0 °C at 760 mmHg

Density 1.3 ± 0.1 g/cm³

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone.

Biological Activities and Signaling Pathways
Balanophonin has demonstrated a range of biological activities, with its anti-inflammatory and

neuroprotective effects being the most extensively studied. Emerging evidence also suggests

potential anticancer properties.

Anti-inflammatory and Neuroprotective Effects
Balanophonin exhibits potent anti-inflammatory and neuroprotective properties by modulating

key signaling pathways involved in the inflammatory cascade. In cellular models of

neuroinflammation, Balanophonin has been shown to suppress the production of pro-

inflammatory mediators.
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The primary mechanism involves the inhibition of the Mitogen-Activated Protein Kinase (MAPK)

and Nuclear Factor-kappa B (NF-κB) signaling pathways. By downregulating these pathways,

Balanophonin effectively reduces the expression of downstream targets such as inducible

nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), tumor necrosis factor-alpha (TNF-α),

and interleukin-1 beta (IL-1β).

Experimental Workflow for a Typical Anti-inflammatory Assay
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Cell Culture and Treatment

Analysis of Inflammatory Response

Seed BV2 microglia or RAW 264.7 macrophages

Pre-treat with Balanophonin (various concentrations)

Stimulate with Lipopolysaccharide (LPS)

Collect cell culture supernatant Lyse cells for protein/RNA analysis

Measure cytokine levels (TNF-α, IL-1β) by ELISA Measure nitric oxide (NO) production Analyze protein expression (iNOS, COX-2, p-p38, etc.) by Western Blot Analyze gene expression by qPCR
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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